Cas no 1695366-33-6 (ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1695366-33-6
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5950243
• PubChem ID: 136837722
• Update Time: 2025-10-29

ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• EN300-1119131
• 1695366-33-6

• Inchi： 1S/C9H14N4O3/c1-2-16-8(15)6-3-10-9-11-7(5-14)12-13(9)4-6/h6,14H,2-5H2,1H3,(H,10,11,12)
• InChI Key： AICQCRNABMBGOX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=NC(CO)=NN2C1)=O

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Introduction to Ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 1695366-33-6)

Ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

This compound, identified by its CAS number CAS No. 1695366-33-6, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. The structural framework of this compound incorporates multiple nitrogen-containing rings, which are characteristic features of many biologically active molecules. Specifically, the presence of a triazolo and apyrimidine core suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

The< strong>hydroxymethyl substituent at the 2-position of the molecule introduces a hydrophilic group that could influence solubility and metabolic stability. This feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted in the body (ADME properties). Additionally, the carboxylate ester group at the 6-position provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in designing molecules with multiple heterocyclic rings due to their ability to engage with complex biological systems through multiple binding interactions. The combination of a triazolo and apyrimidine moiety in Ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate suggests that it may exhibit unique binding characteristics compared to simpler heterocyclic compounds.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group transformations to introduce the hydroxymethyl, ester, and other substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions may be employed to improve efficiency and selectivity.

The pharmacological potential of Ethyl 2-(hydroxymethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate has not been exhaustively explored as of now. However preliminary studies suggest that it may have applications in areas such as anti-inflammatory therapy or antimicrobial agents. The nitrogen-rich heterocyclic system is known to interact with various biological targets through hydrogen bonding and other non-covalent interactions. This makes it a versatile scaffold for designing molecules with tailored biological activities.

In vitro testing of this compound has revealed promising results in preliminary assays. For instance its ability to inhibit certain enzymes or modulate receptor activity has been observed under controlled experimental conditions. These findings warrant further investigation into its mechanism of action and potential therapeutic applications. Additionally computational studies using molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level.

The< strong>CAS No. 1695366-33-6tag serves as a unique identifier for this compound ensuring consistency across scientific literature databases and regulatory filings. This standardized naming convention facilitates accurate database searches enabling researchers worldwide to access relevant information about its synthesis properties biological activity toxicology data etc. The importance of such standardized nomenclature cannot be overstated as it streamlines communication collaboration among scientists working on similar projects.

Ethyl 2-()-4 H ,5 H ,6 H ,7 H -1 ,2 ,4 -triazolo1 ,5 -apyrimidine -6 -carboxylate represents an example of how innovative molecular design can lead to novel therapeutic agents with unique properties . As research continues into understanding its full potential this compound may open new avenues for treating various diseases . The combination of its structural features pharmacological promise synthetic accessibility makes it an exciting subject for future studies . With ongoing advancements in synthetic chemistry drug discovery technologies we can expect more discoveries like this one that will contribute significantly towards improving human health outcomes . p >